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Introduction
Methyl 3-azetidineacetate trifluoroacetate salt is a specialized chemical compound utilized

primarily as a building block in synthetic organic chemistry. Its structure incorporates an

azetidine ring, a four-membered nitrogen-containing heterocycle, which is a valuable scaffold in

medicinal chemistry due to its presence in numerous biologically active compounds. The

trifluoroacetate salt form often enhances stability and handling properties. This guide provides

a comprehensive overview of its chemical identity, available physicochemical properties, and

detailed experimental protocols for its application in synthesis.

Chemical Identity and Structure
CAS Number: 1313738-62-3[1]

Molecular Formula: C₈H₁₂F₃NO₄

Molecular Weight: 243.18 g/mol
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Structure:

The compound consists of the methyl ester of 3-azetidineacetic acid protonated by

trifluoroacetic acid.

Physicochemical Data
Quantitative physicochemical data for Methyl 3-azetidineacetate trifluoroacetate salt is not

extensively reported in publicly available literature, which is common for specialized synthetic

intermediates. The following table summarizes the available information.

Property Value Source

Purity 95%-98% [1]

Appearance
Colorless to off-white Solid-

Liquid Mixture
ChemicalBook

Storage Temperature
Under inert gas (nitrogen or

Argon) at 2-8°C
ChemicalBook

Safety and Handling
For detailed safety and handling information, it is crucial to consult the Safety Data Sheet

(SDS) provided by the supplier. General safety precautions include:

Handling in a well-ventilated area or in a chemical fume hood.

Wearing appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoiding inhalation of dust or vapors.

Preventing contact with skin and eyes.

Storing in a tightly sealed container in a cool, dry place.

Experimental Protocols
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Methyl 3-azetidineacetate trifluoroacetate salt is a versatile intermediate for the synthesis of

more complex molecules, particularly those containing a substituted azetidine moiety. Below

are detailed experimental protocols from patent literature.

Protocol 1: Nucleophilic Aromatic Substitution
This protocol details the synthesis of a substituted pyridine derivative.

Reaction Scheme:

Methyl 3-azetidineacetate
trifluoroacetate salt

+

2,6-Difluoropyridine
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Diagram 1: Nucleophilic Aromatic Substitution Workflow

Methodology:
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To a solution of 2,6-difluoropyridine in acetonitrile (MeCN), add Methyl 3-azetidineacetate
trifluoroacetate salt and potassium carbonate (K₂CO₃).

Stir the reaction mixture at 80°C for 18 hours.

Upon completion, filter the reaction mixture to remove solid residues.

The filtrate containing the desired product can then be subjected to standard purification

procedures, such as chromatography.

Protocol 2: Palladium-Catalyzed Cross-Coupling
Reaction
This protocol describes a palladium-catalyzed cross-coupling reaction to form a C-N bond.

Reaction Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b572483?utm_src=pdf-body
https://www.benchchem.com/product/b572483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl 3-azetidineacetate
trifluoroacetate salt

+

Aryl/Heteroaryl Halide
or Triflate

Cesium Carbonate,
Pd(OAc)₂, XantPhos

1,4-Dioxane, 100°C

Coupled Product

Click to download full resolution via product page

Diagram 2: Palladium-Catalyzed Cross-Coupling Workflow

Methodology:

In a reaction vessel, combine the aryl or heteroaryl halide/triflate, Methyl 3-azetidineacetate
trifluoroacetate salt, and cesium carbonate in 1,4-dioxane.

Degas the mixture with an inert gas, such as nitrogen.

Add the palladium catalyst (palladium acetate, Pd(OAc)₂) and the ligand (XantPhos).

Purge the reaction mixture again with the inert gas.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b572483?utm_src=pdf-body-img
https://www.benchchem.com/product/b572483?utm_src=pdf-body
https://www.benchchem.com/product/b572483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the mixture at 100°C until the reaction is complete, as monitored by an appropriate

technique (e.g., TLC or LC-MS).

After completion, the reaction mixture is worked up using standard aqueous and organic

extraction procedures.

The final product is purified by chromatography.

Conclusion
Methyl 3-azetidineacetate trifluoroacetate salt serves as a key synthetic intermediate for the

introduction of the 3-(methoxycarbonylmethyl)azetidine moiety into a variety of molecular

scaffolds. While extensive physicochemical and biological data for the salt itself are not widely

available, its utility in the synthesis of potentially bioactive molecules is evident from the patent

literature. The experimental protocols provided herein offer a practical guide for researchers in

the fields of medicinal chemistry and drug discovery for the application of this versatile building

block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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